Cas no 1249203-61-9 (2-(5-chloro-2-methoxyphenyl)-2,2-difluoroacetic acid)

2-(5-Chloro-2-methoxyphenyl)-2,2-difluoroacetic acid is a fluorinated aromatic carboxylic acid derivative characterized by its unique structural features, including a chloro-methoxy substitution pattern and a difluoroacetic acid moiety. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate for the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of both electron-withdrawing (chloro, difluoro) and electron-donating (methoxy) groups enhances its reactivity in selective transformations, such as nucleophilic substitutions or cross-coupling reactions. Its stability under standard conditions and well-defined purity make it suitable for precise applications in research and industrial processes. Further studies may explore its utility in bioactive molecule synthesis.
2-(5-chloro-2-methoxyphenyl)-2,2-difluoroacetic acid structure
1249203-61-9 structure
Product Name:2-(5-chloro-2-methoxyphenyl)-2,2-difluoroacetic acid
CAS No:1249203-61-9
MF:C9H7ClF2O3
MW:236.599889039993
CID:4581114
PubChem ID:62396076
Update Time:2025-06-08

2-(5-chloro-2-methoxyphenyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(5-chloro-2-methoxyphenyl)-2,2-difluoroacetic acid
    • Benzeneacetic acid, 5-chloro-α,α-difluoro-2-methoxy-
    • Inchi: 1S/C9H7ClF2O3/c1-15-7-3-2-5(10)4-6(7)9(11,12)8(13)14/h2-4H,1H3,(H,13,14)
    • InChI Key: YLVNDPGXBGIPDE-UHFFFAOYSA-N
    • SMILES: C(C1C=C(Cl)C=CC=1OC)(F)(F)C(=O)O

Experimental Properties

  • Color/Form: Not available
  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • Vapor Pressure: Not available

2-(5-chloro-2-methoxyphenyl)-2,2-difluoroacetic acid Security Information

2-(5-chloro-2-methoxyphenyl)-2,2-difluoroacetic acid Pricemore >>

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Additional information on 2-(5-chloro-2-methoxyphenyl)-2,2-difluoroacetic acid

Recent Advances in the Study of 2-(5-chloro-2-methoxyphenyl)-2,2-difluoroacetic acid (CAS: 1249203-61-9)

The compound 2-(5-chloro-2-methoxyphenyl)-2,2-difluoroacetic acid (CAS: 1249203-61-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoroacetic acid moiety and chloro-methoxyphenyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized synthetic routes to produce 2-(5-chloro-2-methoxyphenyl)-2,2-difluoroacetic acid with high yield and purity, which is critical for its application in medicinal chemistry. The presence of the difluoroacetic acid group is particularly noteworthy, as it can enhance the metabolic stability and bioavailability of resulting drug candidates.

In terms of biological activity, recent in vitro studies have demonstrated that 2-(5-chloro-2-methoxyphenyl)-2,2-difluoroacetic acid exhibits inhibitory effects on specific enzymatic targets involved in inflammatory pathways. These findings suggest its potential utility in developing anti-inflammatory agents. Additionally, preliminary data indicate that the compound may modulate certain signaling pathways relevant to oncology, opening new avenues for cancer research.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. Results indicate favorable pharmacokinetic profiles, with good oral bioavailability and moderate plasma protein binding. These characteristics make it a viable candidate for further preclinical development.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Future research directions may include structural modifications to enhance potency and selectivity, as well as comprehensive in vivo studies to validate its efficacy and safety in disease models.

In conclusion, 2-(5-chloro-2-methoxyphenyl)-2,2-difluoroacetic acid (CAS: 1249203-61-9) represents a compelling area of research in chemical biology and drug discovery. Its unique chemical structure and promising biological activities position it as a valuable tool for developing novel therapeutics. Continued investigation into its properties and applications will likely yield significant contributions to the field.

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